Cas no 83054-57-3 (Benzenamine, 4-[(4-methoxy-1-naphthalenyl)oxy]-3-methyl-)

• Product Name: Benzenamine, 4-[(4-methoxy-1-naphthalenyl)oxy]-3-methyl-
• CAS No: 83054-57-3
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 678581
• PubChem ID: 13246003
• Update Time: 2025-04-19

Benzenamine, 4-[(4-methoxy-1-naphthalenyl)oxy]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-methoxy-1-naphthalenyl)oxy]-3-methyl-
• 4-(4-methoxynaphthalen-1-yl)oxy-3-methylaniline
• 83054-57-3
• SCHEMBL10961583
• DTXSID90531691
• 4-((4-Methoxynaphthalen-1-yl)oxy)-3-methylaniline
• 4-[(4-Methoxynaphthalen-1-yl)oxy]-3-methylaniline

• Inchi： 1S/C18H17NO2/c1-12-11-13(19)7-8-16(12)21-18-10-9-17(20-2)14-5-3-4-6-15(14)18/h3-11H,19H2,1-2H3
• InChI Key： OQSDXHCTGRTHMF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)C1C=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.5Ų